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Cat. No.: B100254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties of

tetradecyloxysilane, a long-chain alkylalkoxysilane. Due to the limited availability of direct

experimental data for tetradecyloxysilane, this document leverages data from its close

structural analog, tetradecyltriethoxysilane, to provide a thorough understanding of its expected

physicochemical properties, reactivity, and spectroscopic signature. The guide details the

fundamental reactions of hydrolysis and condensation, which are central to the application of

alkoxysilanes in surface modification and material science. Experimental protocols for

synthesis and characterization are outlined, along with key safety and handling considerations.

This document is intended to serve as a valuable resource for researchers and professionals

working with or considering the use of long-chain alkoxysilanes in their work.

Introduction
Tetradecyloxysilane belongs to the family of organosilanes, specifically long-chain

alkylalkoxysilanes. These molecules are characterized by a central silicon atom bonded to one

or more alkoxy groups and a long hydrocarbon chain. The dual functionality of these

compounds—a reactive silane head and a hydrophobic alkyl tail—makes them valuable in a

wide range of applications, including as surface modifying agents, coupling agents in

composites, and for the formation of self-assembled monolayers. The tetradecyl group, a C14
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alkyl chain, imparts significant hydrophobicity, making tetradecyloxysilane particularly suited

for creating water-repellent surfaces and for applications in non-polar environments.

The reactivity of tetradecyloxysilane is dominated by the silicon-alkoxy bonds, which are

susceptible to hydrolysis. This reaction, followed by condensation, leads to the formation of

siloxane bonds (Si-O-Si), resulting in the creation of polymeric networks or the covalent

attachment of the silane to hydroxyl-bearing surfaces. The kinetics of these reactions are

influenced by factors such as pH, water concentration, and the steric bulk of the alkoxy groups.

Physicochemical Properties
Direct experimental data for tetradecyloxysilane is not readily available in the literature.

Therefore, the physicochemical properties of the closely related compound,

tetradecyltriethoxysilane (CAS No. 16153-27-8), are presented here as a reliable proxy.

Property Value

Molecular Formula C20H44O3Si

Molecular Weight 360.6 g/mol [1]

Boiling Point 284.8 °C at 760 mmHg[2]

Density 0.872 g/cm³[2]

Flash Point 142.2 °C[2]

Vapor Pressure 0.00501 mmHg at 25 °C[2]

Reactivity and Core Chemical Pathways
The principal chemical reactions of tetradecyloxysilane are hydrolysis and condensation.

These processes are fundamental to its utility in surface modification and the formation of

polysiloxane networks.

Hydrolysis
In the presence of water, the alkoxy groups of tetradecyloxysilane are sequentially replaced

by hydroxyl groups, forming a silanol intermediate and releasing the corresponding alcohol.
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This reaction can be catalyzed by either acid or base.

Acid-Catalyzed Hydrolysis: The reaction is initiated by the protonation of the oxygen atom in

the alkoxy group, making it a better leaving group. This is followed by a nucleophilic attack by

water on the silicon atom.

Base-Catalyzed Hydrolysis: Under basic conditions, the reaction proceeds via the nucleophilic

attack of a hydroxide ion on the silicon atom.

The rate of hydrolysis is influenced by the steric hindrance of the alkoxy groups.

Condensation
The silanol intermediates formed during hydrolysis are highly reactive and readily undergo

condensation to form stable siloxane bonds (Si-O-Si). This process can occur between two

silanols (releasing water) or between a silanol and an unreacted alkoxysilane (releasing

alcohol). Condensation leads to the formation of dimers, oligomers, and eventually a cross-

linked polysiloxane network.

Logical Diagram of Tetradecyloxysilane Synthesis and Reactivity
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Caption: Synthesis of tetradecyltriethoxysilane and its subsequent hydrolysis and

condensation.
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Experimental Protocols
Synthesis of Tetradecyltriethoxysilane
This protocol describes a general method for the synthesis of alkyltriethoxysilanes from the

corresponding alkyltrichlorosilane.

Materials:

Tetradecyltrichlorosilane

Anhydrous Ethanol

A tertiary amine (e.g., triethylamine) as an HCl scavenger

Anhydrous diethyl ether or toluene as a solvent

Nitrogen or Argon gas for inert atmosphere

Procedure:

Set up a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a condenser connected to a nitrogen/argon inlet.

In the flask, dissolve tetradecyltrichlorosilane in the anhydrous solvent under an inert

atmosphere.

Cool the mixture in an ice bath.

In the dropping funnel, prepare a solution of anhydrous ethanol and the tertiary amine in the

same anhydrous solvent. The molar ratio of ethanol to trichlorosilane should be at least 3:1,

and the amine should be in slight excess relative to the trichlorosilane to neutralize the HCl

byproduct.

Add the ethanol/amine solution dropwise to the stirred trichlorosilane solution while

maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for several hours to ensure complete reaction.
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The formation of a precipitate (triethylammonium chloride) will be observed.

Filter the reaction mixture under an inert atmosphere to remove the salt precipitate.

Wash the precipitate with the anhydrous solvent to recover any entrained product.

Combine the filtrate and washings.

Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

The crude tetradecyltriethoxysilane can be purified by fractional distillation under high

vacuum.

Experimental Workflow for Synthesis and Purification
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Caption: Workflow for the synthesis and purification of tetradecyltriethoxysilane.
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Characterization Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethoxy

groups (a triplet for the CH₃ and a quartet for the OCH₂) and the long alkyl chain (a triplet for

the terminal CH₃, a multiplet for the numerous CH₂ groups, and a triplet for the CH₂ group

adjacent to the silicon atom).

¹³C NMR: The carbon NMR spectrum will show distinct peaks for the carbons of the ethoxy

groups and a series of peaks corresponding to the different carbon atoms in the tetradecyl

chain.

²⁹Si NMR: The silicon-29 NMR spectrum should exhibit a single resonance characteristic of a

tetra-alkoxysilane.

Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum of

tetradecyltriethoxysilane is expected to display strong absorption bands corresponding to:

C-H stretching vibrations of the alkyl chain (around 2850-2960 cm⁻¹).

Si-O-C stretching vibrations (a broad and strong band around 1080-1100 cm⁻¹).

C-H bending vibrations (around 1390 and 1465 cm⁻¹).

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) will likely lead to

fragmentation of the molecule. The mass spectrum would be expected to show a molecular ion

peak (M⁺) and fragment ions corresponding to the loss of ethoxy groups and cleavage of the

alkyl chain.

Thermal Analysis (TGA/DSC):

Thermogravimetric Analysis (TGA): TGA can be used to determine the thermal stability of

tetradecyloxysilane. Under an inert atmosphere, it is expected to be stable to relatively high

temperatures before undergoing decomposition.

Differential Scanning Calorimetry (DSC): DSC can be used to identify phase transitions such

as melting and boiling points.
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Safety and Handling
Long-chain alkylalkoxysilanes are generally considered to be of low toxicity. However, they are

reactive towards moisture and can release ethanol upon hydrolysis. The starting material,

tetradecyltrichlorosilane, is corrosive and reacts violently with water to release HCl gas.

Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, should be worn at all times. All handling of tetradecyltrichlorosilane and the

synthesis of tetradecyltriethoxysilane should be conducted in a well-ventilated fume hood.

Applications in Research and Drug Development
The unique properties of tetradecyloxysilane and related long-chain alkoxysilanes make them

suitable for various applications in research and development:

Surface Modification: Creation of hydrophobic and self-cleaning surfaces on glass, silica,

and other hydroxyl-terminated substrates.

Chromatography: As a stationary phase in reverse-phase chromatography.

Drug Delivery: In the functionalization of nanoparticles for controlled drug release, where the

hydrophobic chain can interact with lipid membranes.

Biomaterials: To improve the biocompatibility and reduce the biofouling of implantable

devices.

Conclusion
Tetradecyloxysilane, represented here by its close analog tetradecyltriethoxysilane, is a

versatile chemical with significant potential in materials science and biomedical applications. Its

chemistry is primarily governed by the hydrolysis of its alkoxy groups and subsequent

condensation to form stable siloxane networks. This guide provides a foundational

understanding of its properties, reactivity, and handling, which should aid researchers and

professionals in its effective and safe utilization. Further experimental investigation into the

specific properties of various tetradecyloxysilanes will undoubtedly expand their applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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